1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-fluorobenzyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-cyano-6-fluoroquinolin-4-yl)-N-[(2-fluorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H20F2N4O/c24-18-5-6-21-19(11-18)22(17(12-26)14-27-21)29-9-7-15(8-10-29)23(30)28-13-16-3-1-2-4-20(16)25/h1-6,11,14-15H,7-10,13H2,(H,28,30)
• InChI Key: GKEKJASXAWRQOC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=CC=C2F)C3=C4C=C(C=CC4=NC=C3C#N)F
• Molecular Formula: C23H20F2N4O
• Molecular Weight: 406.4 g/mol

Description

1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-fluorobenzyl)piperidine-4-carboxamide, also known as Compound A, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activity

Fluoroquinolone-based compounds, including those with modifications on the quinoline core and piperidine substituents, have been extensively studied for their antimicrobial properties. These studies demonstrate the synthesis and evaluation of fluoroquinolone derivatives for antibacterial and antifungal activities. For example, Patel and Patel (2010) synthesized fluoroquinolone-based 4-thiazolidinones and evaluated their antifungal and antibacterial activities, highlighting the potential of these compounds in developing new antimicrobial agents (Patel & Patel, 2010).

Antitubercular Activity

Compounds structurally related to "1-(3-cyano-6-fluoroquinolin-4-yl)-N-(2-fluorobenzyl)piperidine-4-carboxamide" have also been explored for their potential against Mycobacterium tuberculosis. Senthilkumar et al. (2009) synthesized novel fluoroquinolones and evaluated their in vitro and in vivo antimycobacterial activities, identifying compounds with significant efficacy against tuberculosis (Senthilkumar et al., 2009).

Anticancer Activity

Research on quinoline and piperidine derivatives has also extended into the exploration of their potential anticancer properties. For instance, Bu et al. (2001) prepared 7-oxo-7H-dibenz[f,ij]isoquinoline and 7-oxo-7H-benzo[e]perimidine derivatives with cationic side chains from aminoanthraquinones, evaluating their cytotoxic activities and demonstrating substantial growth delays against in vivo colon tumors in mice (Bu et al., 2001).

Photochemical and Photostability Studies

The photochemical behavior of fluoroquinolones is another area of interest, with studies such as that by Mella et al. (2001) investigating the photostability and photoinduced reactions of ciprofloxacin, a fluoroquinolone with a piperazine moiety, in aqueous solutions (Mella et al., 2001).